Cas no 90044-49-8 (3-[5-(4-hydroxyphenyl)-4-phenyl-1,3-oxazol-2-yl]propanoic acid)

3-[5-(4-hydroxyphenyl)-4-phenyl-1,3-oxazol-2-yl]propanoic acid structure
90044-49-8 structure
Product Name:3-[5-(4-hydroxyphenyl)-4-phenyl-1,3-oxazol-2-yl]propanoic acid
CAS No:90044-49-8
MF:C18H15NO4
MW:309.316004991531
CID:1948062
PubChem ID:11381304
Update Time:2025-04-21

3-[5-(4-hydroxyphenyl)-4-phenyl-1,3-oxazol-2-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-[5-(4-hydroxyphenyl)-4-phenyl-1,3-oxazol-2-yl]propanoic acid
    • LogP
    • SCHEMBL5549742
    • YAISBCRKKPIEOS-UHFFFAOYSA-N
    • 2-Oxazolepropanoic acid, 5-(4-hydroxyphenyl)-4-phenyl-
    • 5-(4-Hydroxyphenyl)-4-phenyl-2-oxazolepropanoic acid
    • 90044-49-8
    • DTXSID40238007
    • DTXCID20160498
    • Inchi: 1S/C18H15NO4/c20-14-8-6-13(7-9-14)18-17(12-4-2-1-3-5-12)19-15(23-18)10-11-16(21)22/h1-9,20H,10-11H2,(H,21,22)
    • InChI Key: YAISBCRKKPIEOS-UHFFFAOYSA-N
    • SMILES: O1C(CCC(=O)O)=NC(C2C=CC=CC=2)=C1C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 309.100108
  • Monoisotopic Mass: 309.100108
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 83.6

Experimental Properties

  • Density: 1.297
  • Boiling Point: 505.6°C at 760 mmHg
  • Flash Point: 259.6°C
  • Refractive Index: 1.617
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